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Compound of Interest

Compound Name: 1,10-Decanediol-d20

Cat. No.: B1433862

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,10-Decanediol-d20, a
deuterated form of 1,10-Decanediol. Due to the limited availability of specific data for the
deuterated compound, this guide also includes extensive information on the non-deuterated
analogue (1,10-Decanediol) to provide a foundational understanding of its properties and
applications. The guide will address the known details of 1,10-Decanediol-d20 and extrapolate
its potential uses in research, particularly in metabolic studies and as an internal standard for
mass spectrometry.

Core Compound Information

1,10-Decanediol-d20 is a stable, isotopically labeled version of 1,10-Decanediol where the 20
hydrogen atoms have been replaced with deuterium. This substitution makes it a valuable tool
in various scientific applications, primarily due to the kinetic isotope effect and its utility as an
internal standard in analytical chemistry.

Chemical and Physical Properties

Detailed experimental data for 1,10-Decanediol-d20 is not readily available in the public
domain. However, its physical and chemical properties are expected to be very similar to that of
1,10-Decanediol, with slight differences in molecular weight and potentially in reaction kinetics.

Table 1: Physicochemical Properties of 1,10-Decanediol and 1,10-Decanediol-d20
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Property 1,10-Decanediol 1,10-Decanediol-d20
CAS Number 112-47-0 347841-78-5[1]
Molecular Formula C10H2202 C10D20H202
Molecular Weight 174.28 g/mol ~194.40 g/mol [1]
) ) ) Not specified, expected to be a

Appearance White crystalline solid ] )

white solid

Not specified, expected to be
Melting Point 72-74 °C similar to the non-deuterated

form

Not specified, expected to be
Boiling Point 297 °C at 760 mmHg similar to the non-deuterated

form

Solubili Soluble in alcohol, insoluble in Not specified, expected to
olubili
Y water and petroleum ether.[2] have similar solubility

Supplier Information

Several chemical suppliers offer 1,10-Decanediol-d20, typically for research and development

purposes.

Table 2: Supplier Information for 1,10-Decanediol-d20

Supplier Purity/Grade Notes

BOC Sciences 98% atom DJ[1] Available for inquiry.

Toronto Research Chemicals Not specified Listed in supplier directories.
Clearsynth Not specified Listed in supplier directories.

Synthesis

While a specific, detailed protocol for the synthesis of 1,10-Decanediol-d20 is not publicly
available, the general approach would involve the reduction of a deuterated precursor. The
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synthesis of the non-deuterated 1,10-Decanediol is well-established and can be adapted. A
plausible synthetic route for 1,10-Decanediol-d20 would involve the reduction of a fully
deuterated sebacic acid derivative.

General Synthetic Approach for 1,10-Decanediol

The synthesis of 1,10-Decanediol is typically achieved through the reduction of sebacic acid or
its esters.

General Synthesis of 1,10-Decanediol

O
-

Click to download full resolution via product page

Caption: Plausible synthetic route for 1,10-Decanediol-d20.

Applications in Research and Drug Development

The primary utility of 1,10-Decanediol-d20 lies in its application as an internal standard for
quantitative mass spectrometry and in metabolic studies to trace the fate of the parent
molecule.

Internal Standard for Mass Spectrometry

Deuterated compounds are ideal internal standards for mass spectrometry-based
guantification. They share very similar chemical and physical properties with their non-
deuterated counterparts, meaning they co-elute during chromatography and exhibit similar
ionization efficiency. However, their difference in mass allows for their distinct detection by the
mass spectrometer. This helps to correct for variations in sample preparation and instrument
response, leading to more accurate and precise quantification.
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Workflow for Quantification using a Deuterated Internal Standard

Biological Sample Sample Preparation
(containing 1,10-Decanediol) (Extraction, Derivatization)

Click to download full resolution via product page

Caption: Use of 1,10-Decanediol-d20 as an internal standard.

Metabolic Studies

Deuterated compounds are widely used to study the metabolic fate of drugs and other
xenobiotics. By administering the deuterated compound, researchers can track its absorption,
distribution, metabolism, and excretion (ADME) without the need for radioactive labels. The
metabolites will also be deuterated, allowing for their identification and quantification using
mass spectrometry. This is particularly useful in identifying novel metabolic pathways and
understanding the potential for drug-drug interactions. While no specific metabolic studies
using 1,10-Decanediol-d20 have been identified, the general principle applies.

Experimental Protocols

As no specific experimental protocols for 1,10-Decanediol-d20 are available, this section
provides a general protocol for the use of a deuterated internal standard in a quantitative LC-
MS/MS analysis, which would be a primary application for this compound.

Protocol: Quantification of 1,10-Decanediol in a Biological Matrix using 1,10-Decanediol-d20
as an Internal Standard

» Preparation of Standards:

o Prepare a stock solution of 1,10-Decanediol (analyte) in a suitable organic solvent (e.g.,
methanol) at a concentration of 1 mg/mL.

o Prepare a stock solution of 1,10-Decanediol-d20 (internal standard, ISTD) in the same
solvent at a concentration of 1 mg/mL.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1433862?utm_src=pdf-body-img
https://www.benchchem.com/product/b1433862?utm_src=pdf-body
https://www.benchchem.com/product/b1433862?utm_src=pdf-body
https://www.benchchem.com/product/b1433862?utm_src=pdf-body
https://www.benchchem.com/product/b1433862?utm_src=pdf-body
https://www.benchchem.com/product/b1433862?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Prepare a series of calibration standards by spiking known amounts of the analyte stock
solution into a blank biological matrix (e.g., plasma, urine).

o Add a fixed amount of the ISTD stock solution to each calibration standard and to the
unknown samples.

e Sample Preparation:

[¢]

To an aliquot of the biological sample (and calibration standards), add the ISTD solution.

[e]

Perform a protein precipitation step by adding a cold organic solvent (e.g., acetonitrile).

o

Vortex and centrifuge the samples to pellet the precipitated proteins.

[¢]

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen.

[¢]

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

e LC-MS/MS Analysis:

[e]

Inject the prepared samples onto a suitable liquid chromatography system coupled to a
tandem mass spectrometer.

o Develop a chromatographic method to achieve good separation of the analyte from other
matrix components.

o Optimize the mass spectrometer parameters (e.g., ionization source, collision energy) for
the detection of both the analyte and the ISTD.

o Monitor specific precursor-to-product ion transitions for both 1,10-Decanediol and 1,10-
Decanediol-d20.

o Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of the analyte to the ISTD
against the concentration of the analyte in the calibration standards.
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o Determine the concentration of 1,10-Decanediol in the unknown samples by interpolating
their peak area ratios from the calibration curve.

Signaling and Metabolic Pathways

There is no specific information available regarding the direct involvement of 1,10-Decanediol
or its deuterated form in specific signaling pathways. Its primary biological relevance in the
context of drug development is likely as a linker or a component of a larger molecule, or in its
metabolic fate.

The metabolic pathway of long-chain diols like 1,10-decanediol in mammals is expected to
proceed through oxidation to the corresponding dicarboxylic acid, which can then enter the
beta-oxidation pathway.
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Postulated Metabolic Pathway of 1,10-Decanediol
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Caption: Postulated metabolic pathway for 1,10-Decanediol.

Conclusion

1,10-Decanediol-d20 is a valuable, commercially available tool for researchers in analytical
chemistry and drug metabolism. While specific technical data and experimental applications for
this deuterated compound are limited in publicly accessible literature, its utility can be inferred
from the well-understood applications of deuterated internal standards and metabolic tracers.
The information provided on the non-deuterated 1,10-Decanediol serves as a strong foundation
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for its handling, properties, and potential biological fate. As research progresses, more specific
applications and detailed protocols for 1,10-Decanediol-d20 are likely to emerge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

